Cas no 2228635-36-5 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• CAS No: 2228635-36-5
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 6024030
• PubChem ID: 165713737
• Update Time: 2025-09-28

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• 2228635-36-5
• EN300-1731139

• Inchi： 1S/C13H22N2O2/c1-12(2,3)11-9(8-15(6)14-11)13(4,5)7-10(16)17/h8H,7H2,1-6H3,(H,16,17)
• InChI Key： DKAVFWZLVCSMFM-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1=CN(C)N=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid

3-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic Acid (CAS No. 2228635-36-5): An Emerging Compound in Medicinal Chemistry

3-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid (CAS No. 2228635-36-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.

The chemical structure of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid is characterized by a pyrazole ring substituted with a tert-butyl group and a methyl group, along with a carboxylic acid moiety. This combination of functional groups imparts the compound with specific physicochemical properties that make it an attractive candidate for drug development. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability, while the carboxylic acid moiety can enhance its binding affinity to target proteins.

Recent studies have highlighted the potential of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index, reducing potential side effects in healthy tissues.

The metabolic stability of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid is another critical aspect that has been investigated. In vitro studies using human liver microsomes have shown that this compound exhibits moderate metabolic stability, which is crucial for maintaining its bioavailability and therapeutic efficacy. The tert-butyl group is believed to contribute to this stability by protecting the pyrazole ring from rapid metabolism.

To further explore the potential of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid, several research groups have conducted structure-activity relationship (SAR) studies. These studies aim to identify key structural modifications that can enhance the compound's potency and selectivity. For example, substituting different alkyl groups on the pyrazole ring or modifying the carboxylic acid moiety has been shown to significantly impact the biological activity of the compound.

The safety profile of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-methylbutanoic acid has also been evaluated in preclinical toxicity studies. Results from these studies indicate that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a therapeutic agent.

In conclusion, 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-y)-l)-methylbutanoic acid (CAS No. 2228635-36-5) represents an exciting new molecule with promising applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future clinical applications.